Facile direct synthesis of ZnO nanoparticles within lyotropic liquid crystals: towards organized hybrid materials†

Journal of Materials Chemistry Pub Date: 2011-10-20 DOI: 10.1039/C1JM13253A

Abstract

Here we report the use of cubic and hexagonal phases of lyotropic liquid crystals as templates for the synthesis of zinc oxide nanoparticles. The templating effect of the lyotropic phases resulted in the formation of isotropic nanoparticles, whose size and assembly were dictated by the geometry of hydrophobic PPO cores and the nature of the phase.

Graphical abstract: Facile direct synthesis of ZnO nanoparticles within lyotropic liquid crystals: towards organized hybrid materials
Facile direct synthesis of ZnO nanoparticles within lyotropic liquid crystals: towards organized hybrid materials†
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